molecular formula C11H10O3 B6257124 methyl 7-methyl-1-benzofuran-5-carboxylate CAS No. 945542-96-1

methyl 7-methyl-1-benzofuran-5-carboxylate

Cat. No. B6257124
CAS RN: 945542-96-1
M. Wt: 190.2
InChI Key:
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Description

Methyl 7-methyl-1-benzofuran-5-carboxylate (M7MBC) is a compound that has been studied for its potential use in various scientific research applications. It is an organic compound with a molecular weight of 197.22 g/mol and a melting point of 97-98°C. M7MBC has been studied for its potential applications in drug delivery, drug synthesis, and catalysis, as well as for its potential biochemical and physiological effects.

Scientific Research Applications

Methyl 7-methyl-1-benzofuran-5-carboxylate has been studied for its potential applications in drug delivery, drug synthesis, and catalysis. In drug delivery, methyl 7-methyl-1-benzofuran-5-carboxylate has been studied for its potential use as a prodrug, which is a compound that is inactive until it is metabolized in the body. In drug synthesis, methyl 7-methyl-1-benzofuran-5-carboxylate has been studied for its potential use as a reagent in the synthesis of new drugs. In catalysis, methyl 7-methyl-1-benzofuran-5-carboxylate has been studied for its potential use as a catalyst in organic reactions.

Mechanism of Action

Methyl 7-methyl-1-benzofuran-5-carboxylate has been studied for its potential mechanism of action in drug delivery, drug synthesis, and catalysis. In drug delivery, methyl 7-methyl-1-benzofuran-5-carboxylate is thought to act as a prodrug, which is a compound that is inactive until it is metabolized in the body. In drug synthesis, methyl 7-methyl-1-benzofuran-5-carboxylate is thought to act as a reagent in the synthesis of new drugs. In catalysis, methyl 7-methyl-1-benzofuran-5-carboxylate is thought to act as a catalyst in organic reactions.
Biochemical and Physiological Effects
methyl 7-methyl-1-benzofuran-5-carboxylate has been studied for its potential biochemical and physiological effects. In drug delivery, methyl 7-methyl-1-benzofuran-5-carboxylate is thought to be able to increase the bioavailability of drugs, which would make them more effective. In drug synthesis, methyl 7-methyl-1-benzofuran-5-carboxylate is thought to be able to reduce the amount of time and cost associated with drug synthesis. In catalysis, methyl 7-methyl-1-benzofuran-5-carboxylate is thought to be able to increase the efficiency of organic reactions.

Advantages and Limitations for Lab Experiments

Methyl 7-methyl-1-benzofuran-5-carboxylate has been studied for its potential advantages and limitations for lab experiments. The main advantage of using methyl 7-methyl-1-benzofuran-5-carboxylate in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it is relatively non-toxic and can be used in a wide range of applications. The main limitation of using methyl 7-methyl-1-benzofuran-5-carboxylate in lab experiments is that it is relatively unstable and can degrade over time.

Future Directions

Methyl 7-methyl-1-benzofuran-5-carboxylate has potential future directions in drug delivery, drug synthesis, and catalysis. In drug delivery, methyl 7-methyl-1-benzofuran-5-carboxylate could be used to develop new prodrugs that are more effective at increasing the bioavailability of drugs. In drug synthesis, methyl 7-methyl-1-benzofuran-5-carboxylate could be used to develop new reagents that are more efficient at synthesizing drugs. In catalysis, methyl 7-methyl-1-benzofuran-5-carboxylate could be used to develop new catalysts that are more efficient at increasing the efficiency of organic reactions. Additionally, methyl 7-methyl-1-benzofuran-5-carboxylate could be used to study the biochemical and physiological effects of drugs, as well as to develop new methods for drug synthesis and drug delivery.

Synthesis Methods

Methyl 7-methyl-1-benzofuran-5-carboxylate can be synthesized through a number of different methods, including a Grignard reaction, a Friedel-Crafts reaction, and a Pd-catalyzed Heck reaction. The most common method is the Grignard reaction, which involves the reaction of a Grignard reagent with a carboxylic acid. The reaction is typically carried out in a solvent such as THF or DMF, and the product is then purified by column chromatography.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-methyl-1-benzofuran-5-carboxylate involves the reaction of 2-methylphenol with ethyl bromoacetate to form ethyl 2-methylphenylacetate. This intermediate is then reacted with sodium methoxide to form methyl 7-methyl-1-benzofuran-5-carboxylate.", "Starting Materials": [ "2-methylphenol", "ethyl bromoacetate", "sodium methoxide" ], "Reaction": [ "Step 1: 2-methylphenol is reacted with ethyl bromoacetate in the presence of a base such as potassium carbonate to form ethyl 2-methylphenylacetate.", "Step 2: Ethyl 2-methylphenylacetate is then reacted with sodium methoxide in methanol to form methyl 7-methyl-1-benzofuran-5-carboxylate.", "Overall Reaction: 2-methylphenol + ethyl bromoacetate + sodium methoxide → methyl 7-methyl-1-benzofuran-5-carboxylate" ] }

CAS RN

945542-96-1

Product Name

methyl 7-methyl-1-benzofuran-5-carboxylate

Molecular Formula

C11H10O3

Molecular Weight

190.2

Purity

95

Origin of Product

United States

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